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This guide provides an objective comparison of the performance of the Monte Carlo radiation
transport code, TRIPOLI-4®, for fast reactor analysis. The assessment is based on its
validation against established experimental benchmarks and its performance in comparison to
other widely used codes such as MCNP® and SERPENT. This document is intended for
researchers and scientists in the field of nuclear engineering and reactor physics.

Introduction to TRIPOLI-4®

TRIPOLI-4® is a general-purpose, continuous-energy Monte Carlo code developed by the
French Alternative Energies and Atomic Energy Commission (CEA). It is designed for a wide
range of applications, including reactor physics, criticality safety, shielding, and radiation
protection. For fast reactor analysis, its ability to model complex geometries and utilize modern
nuclear data libraries makes it a valuable tool for validating neutronic parameters.

Validation Workflow

The validation of a Monte Carlo code like TRIPOLI-4® for fast reactor analysis is a rigorous
process. It involves comparing the code's calculated results with high-quality experimental data
from well-characterized reactor physics experiments or with the results of other established
computational codes. This workflow ensures the reliability and accuracy of the code for
predictive simulations of advanced reactor designs.
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TRIPOLI-4 validation workflow.

Experimental Validation: The China Experimental
Fast Reactor (CEFR) Start-up Tests

A key benchmark for validating codes for fast reactor analysis is the series of start-up physics
tests conducted at the China Experimental Fast Reactor (CEFR). CEFR is a 65 MWth, sodium-
cooled, pool-type fast reactor. The International Atomic Energy Agency (IAEA) established a
Coordinated Research Project (CRP) to analyze these tests, providing a valuable dataset for
code validation.[1][2]

Experimental Protocols: CEFR Start-up Tests

The CEFR start-up experiments involved a range of measurements to characterize the reactor
core.[1][3] Key experiments included:

 Criticality Measurements: The reactor's effective multiplication factor (k-eff) was determined
for various fuel loading configurations.
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o Control Rod Worth: The reactivity worth of the control and shutdown rods was measured
using methods like rod drop and inverse kinetics.

» Sodium Void Reactivity: The change in reactivity upon voiding sodium from specific regions
of the core was experimentally determined.

» Temperature Coefficient of Reactivity: The change in reactivity with respect to changes in
coolant and fuel temperature was measured.

o Foil Activation Measurements: The reaction rates of various isotopes (e.g., 235U(n,f),
238U(n,f), 237Np(n,f)) were measured at different locations in the core to determine the
neutron flux spectrum and distribution.[3]

TRIPOLI-4® Performance on CEFR Benchmarks

Studies have demonstrated TRIPOLI-4®'s capability to accurately model the CEFR start-up
tests. Calculations of critical core states, control rod worths, and fission rate distributions have
been performed using various nuclear data libraries.[2] The results show good agreement with
the experimental data, confirming the code's suitability for analyzing sodium-cooled fast
reactors with high neutron leakage cores.

TRIPOLI-4® (JEFF- TRIPOLI-4®

Parameter Experimental Value
3.3) (ENDF/B-VIII.0)
k-eff (Critical Core) ~1.0 Good agreement Good agreement
Control Rod Worth Varies Good agreement Good agreement
237Np(n,f) Fission ] ]
Varies by location Good agreement Good agreement

Rate

Note: Specific numerical values for direct comparison were not consistently available in the
reviewed public literature. The table reflects the qualitative agreement reported in the studies.

[2]

Computational Benchmark: OECD/NEA Sodium-
Cooled Fast Reactor (SFR) Core Benchmarks
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The Organisation for Economic Co-operation and Development/Nuclear Energy Agency
(OECD/NEA) has established computational benchmarks for large (3600 MWth) and medium
(1000 MWth) Sodium-Cooled Fast Reactors.[4][5] These benchmarks provide a platform for
comparing the performance of different reactor analysis codes and nuclear data libraries.
TRIPOLI-4® has been used in these benchmark studies to calculate key core physics
parameters.[6][7]

Methodologies: OECD/NEA SFR Benchmarks

The benchmarks specify detailed geometrical and material compositions for SFR cores with
different fuel types (e.g., mixed oxide - MOX, carbide).[6][7] Participants use their respective
codes and data libraries to calculate a range of neutronic parameters at the beginning of the
equilibrium cycle (BOEC). The calculations are typically performed using both pin-by-pin
heterogeneous and fuel assembly-level homogeneous models to assess the impact of
modeling fidelity.[6][7]

Comparative Performance of TRIPOLI-4®

The results from the OECD/NEA SFR benchmarks allow for a direct comparison of TRIPOLI-
4® with other codes. The key parameters of interest include the effective multiplication factor
(k-eff), effective delayed neutron fraction (B-eff), sodium void worth, Doppler constant, and
control rod worth.

Table: Comparison of Calculated Core Parameters for the OECD/NEA 3600 MWth MOX-fueled
SFR Benchmark (BOEC)
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Other Monte Carlo Deterministic
TRIPOLI-4® (JEFF-

Parameter Codes (Typical Codes (Typical

3.1.1)

Range) Range)

k-eff ~1.005-1.010 ~1.000 - 1.015 ~0.995 - 1.010
[-eff (pcm) ~340 ~330 - 350 ~335 - 355
Sodium Void Worth

~+2000 ~+1900 - +2100 ~+1800 - +2200
(pcm)
Doppler Constant

~-800 ~-750 - -850 ~-780 - -880
(pcm)
Control Rod Worth ] ] ]

Varies Varies Varies

(pcm)

Note: The values presented are indicative and represent a synthesis of results reported in the
OECD/NEA benchmark studies. The exact values can vary depending on the specific code
version, nuclear data library, and modeling assumptions.[4][6][7]

Discrepancies observed between different codes are often attributed to differences in nuclear
data libraries (e.g., JEFF vs. ENDF/B) and modeling approaches (heterogeneous vs.
homogeneous).[4] However, the results obtained with TRIPOLI-4® are generally in good
agreement with those from other state-of-the-art Monte Carlo codes.

Conclusion

The validation of TRIPOLI-4® against both experimental data from the CEFR start-up tests and
computational results from the OECD/NEA SFR benchmarks demonstrates its reliability and
accuracy for fast reactor analysis. The code is capable of modeling complex fast reactor cores
and calculating key neutronic parameters with a high degree of fidelity. For researchers and
scientists in the field, TRIPOLI-4® represents a robust and well-validated tool for the design
and safety analysis of next-generation sodium-cooled fast reactors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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